1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-(3,4-diethoxyphenyl)ethylamino]pyrazin-2-one
• InChI: InChI=1S/C23H25N3O5/c1-3-28-18-7-5-16(13-20(18)29-4-2)9-10-24-22-23(27)26(12-11-25-22)17-6-8-19-21(14-17)31-15-30-19/h5-8,11-14H,3-4,9-10,15H2,1-2H3,(H,24,25)
• InChI Key: POJFUOFAIWUENF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNC2=NC=CN(C2=O)C3=CC4=C(C=C3)OCO4)OCC
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Synthesis of Novel Derivatives

Convenient Synthesis of Pyrazolo[4,3-e]-1,2,4-Triazolo[1,5-c]pyrimidine Derivatives : A study by Xiao et al. explored the synthesis of pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine derivatives, aiming to find potent A2A adenosine receptor antagonists or lead compounds for pesticides. This research demonstrates the compound's utility in creating novel chemical entities with potential receptor selectivity or pesticidal properties (Xiao, Li, Meng, & Shi, 2008).

Antimicrobial and Anti-inflammatory Agents

Synthesis of Pyrazole, Isoxazole, Benzoxazepine Derivatives : Kendre, Landge, and Bhusare synthesized a series of pyrazole, isoxazole, benzoxazepine derivatives bearing an aryl sulfonate moiety, evaluated for their antimicrobial and anti-inflammatory activities. This underscores the chemical's adaptability in developing compounds with therapeutic potential (Kendre, Landge, & Bhusare, 2015).

Allelochemicals Synthesis and Agronomic Utility

Synthesis of Allelochemicals from Gramineae : Macias et al. focused on synthesizing compounds with a benzoxazinone structure, exhibiting phytotoxic, antimicrobial, and insecticidal properties. This highlights the compound's significance in agronomy and pest management (Macias, Marín, Oliveros-Bastidas, Chinchilla, Simonet, & Molinillo, 2006).

Antitumor Activity

Synthesis and Antitumor Activity of Pyrazoline Derivatives : Research by Insuasty et al. detailed the synthesis of 1,3,5-trisubstituted 2-pyrazoline derivatives, assessing their in vitro antitumor activity. This study provides a foundation for developing novel anticancer agents (Insuasty, Chamizo, Muñoz, Tigreros, Quiroga, Abonía, Nogueras, & Cobo, 2012).

Synthesis Methods and Chemical Characterization

Orally Active CCR5 Antagonist Synthesis : Ikemoto et al. developed a practical synthesis method for a CCR5 antagonist, demonstrating the compound's relevance in synthesizing therapeutically significant molecules (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).